Cas no 4316-39-6 (Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate)
4316-39-6 structure
Product Name:Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate
CAS No:4316-39-6
MF:C41H74O8
MW:695.02147436142
CID:2827543
PubChem ID:71361766
Update Time:2025-04-21
Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate Chemical and Physical Properties
Names and Identifiers
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- 4316-39-6
- Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate
- DTXSID20785428
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- Inchi: 1S/C41H74O8/c1-5-9-13-17-21-25-29-46-38(42)34-33-35(39(43)47-30-26-22-18-14-10-6-2)37(41(45)49-32-28-24-20-16-12-8-4)36(34)40(44)48-31-27-23-19-15-11-7-3/h34-37H,5-33H2,1-4H3
- InChI Key: XOKRUXVLJCENSR-UHFFFAOYSA-N
- SMILES: O(CCCCCCCC)C(C1C(C(=O)OCCCCCCCC)CC(C(=O)OCCCCCCCC)C1C(=O)OCCCCCCCC)=O
Computed Properties
- Exact Mass: 694.53836931Da
- Monoisotopic Mass: 694.53836931Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 49
- Rotatable Bond Count: 36
- Complexity: 790
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.5
- Topological Polar Surface Area: 105Ų
Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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